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4-(3,5-Dimethylpiperidin-1-yl)benzoic acid

Name: 4-(3,5-Dimethylpiperidin-1-yl)benzoic acid
Brand: Smolecule
SKU: S943231
Rating: 5 (1 reviews)

Catalog No.

S943231

CAS No.

1020933-69-0

M.F

C14H19NO2

M. Wt

233.31 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4-(3,5-Dimethylpiperidin-1-yl)benzoic acid

3. Specification
4. Others

General Information

CAS Number

1020933-69-0

Product Name

4-(3,5-Dimethylpiperidin-1-yl)benzoic acid

IUPAC Name

4-(3,5-dimethylpiperidin-1-yl)benzoic acid

Molecular Formula

C14H19NO2

Molecular Weight

233.31 g/mol

InChI

InChI=1S/C14H19NO2/c1-10-7-11(2)9-15(8-10)13-5-3-12(4-6-13)14(16)17/h3-6,10-11H,7-9H2,1-2H3,(H,16,17)

InChI Key

ZBIUNXCGWRHXJF-UHFFFAOYSA-N

SMILES

CC1CC(CN(C1)C2=CC=C(C=C2)C(=O)O)C

Canonical SMILES

CC1CC(CN(C1)C2=CC=C(C=C2)C(=O)O)C

Scientific Research Applications

Potential applications based on structure:

The molecule possesses a benzoic acid group and a piperidine ring with two methyl substitutions. These functional groups are commonly found in bioactive molecules.

Benzoic acid: This moiety is present in numerous pharmaceuticals, often influencing their interactions with biological targets.
Piperidine ring: This nitrogen-containing heterocycle is a core structure in many drugs, affecting their absorption, distribution, metabolism, and excretion (ADME) properties [].

These features suggest 4-(3,5-Dimethylpiperidin-1-yl)benzoic acid could be a candidate for research in medicinal chemistry, particularly in drug discovery programs.

Supporting evidence from suppliers:

The chemical is available from suppliers catering to pharmaceutical research []. This suggests potential interest in its biological activity.

Current research findings:

Limited information exists regarding published research on 4-(3,5-Dimethylpiperidin-1-yl)benzoic acid itself.
A related compound, 4-(4,4-Dimethylpiperidin-1-yl)benzoic acid, has been commercially available []. This might indicate ongoing research into this class of molecules.